Cas no 77449-31-1 (6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole)

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole structure

77449-31-1 structure

Product Name:6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole

CAS No:77449-31-1

MF:C₂₃H₂₆O₈

MW:430.447747707367

CID:983484

PubChem ID:342739

Update Time:2025-04-20

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

- 6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole
- Episesartemin A
- Episesartemin
- SCHEMBL17385609
- AKOS040761690
- EpisesarteminA
- 77449-31-1
- NCI60_003599
- DTXSID50321717
- NSC-380472
- NSC380472
- DTXCID50272836
- 6-((3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro(3,4-c)furan-3-yl)-4-methoxy-1,3-benzodioxole
- Inchi： 1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1
- InChI Key： DHWUVPPRBIJJKS-MDOOXIRGSA-N
- SMILES： O1C[C@@H]2[C@@H](C3C=C(C(=C(C=3)OC)OC)OC)OC[C@@H]2C1C1=CC(=C2C(=C1)OCO2)OC

Computed Properties

Exact Mass: 430.16300
Monoisotopic Mass: 430.16276778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 73.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 546.7±50.0 °C at 760 mmHg
Flash Point: 221.1±30.0 °C
PSA: 73.84000
LogP: 3.52490
Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3977-1 mg	Episesartemin A	77449-31-1		1mg	￥2595.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E93740-5 mg	Episesartemin A	77449-31-1		5mg	¥5120.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E93740-5mg	Episesartemin A	77449-31-1		5mg	¥5760.0	2023-09-07
TargetMol Chemicals	TN3977-5mg	Episesartemin A	77449-31-1		5mg	￥ 4040	2024-07-20
TargetMol Chemicals	TN3977-5 mg	Episesartemin A	77449-31-1	98%	5mg	￥ 4,040	2023-07-11
TargetMol Chemicals	TN3977-1 mL * 10 mM (in DMSO)	Episesartemin A	77449-31-1	98%	1 mL * 10 mM (in DMSO)	￥ 4140	2023-09-15
A2B Chem LLC	AH59688-5mg	Episesartemin A	77449-31-1	98.0%	5mg	$719.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203964-5mg	Episesartemin A	77449-31-1	98%	5mg	￥3034.00	2024-04-29
TargetMol Chemicals	TN3977-1 ml * 10 mm	Episesartemin A	77449-31-1		1 ml * 10 mm	￥ 4140	2024-07-20

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

77449-31-1 (6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole) Related Products

Recommended suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm